Cas no 1824504-87-1 (2-tert-butoxycarbonyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid)

• Product Name: 2-tert-butoxycarbonyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid
• CAS No: 1824504-87-1
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 5291401
• Update Time: 2026-03-10

2-tert-butoxycarbonyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrazine-2,8-dicarboxylic acid, octahydro-, 2-(1,1-dimethylethyl) ester
• 2-tert-butoxycarbonyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid

• Inchi： 1S/C14H24N2O4/c1-14(2,3)20-13(19)16-7-6-15-5-4-10(12(17)18)8-11(15)9-16/h10-11H,4-9H2,1-3H3,(H,17,18)
• InChI Key： DFBTYXXBFYYZDA-UHFFFAOYSA-N
• SMILES： C12CC(C(O)=O)CCN1CCN(C(OC(C)(C)C)=O)C2

Additional information on 2-tert-butoxycarbonyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid

Chemical Profile and Research Applications of 2-tert-butoxycarbonyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid (CAS No. 1824504-87-1)

2-tert-butoxycarbonyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique molecular framework combines a pyrido[1,2-a]pyrazine core with a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality. The compound’s IUPAC name reflects its octahydro substitution pattern (eight hydrogen atoms added to the parent heterocycle) and the strategic placement of functional groups that enable its utility in synthetic pathways.

The CAS No. 1824504-87-1 identifier is critical for precise chemical referencing in scientific literature and regulatory documentation. This compound’s structure features a six-membered pyridine ring fused to a five-membered pyrazine ring system (pyrido[1,2-a]pyrazine), with additional hydrogenation at positions 1 through 9a. The presence of the Boc group at position 2 provides steric bulk and modulates reactivity during multi-step syntheses. The terminal carboxylic acid at position 8 offers opportunities for further derivatization via esterification or amidation reactions.

In recent years, compounds bearing the octahydro-pyrido[1,2-a]pyrazine scaffold have been explored for their potential as modulators of biological targets such as kinases and G-protein-coupled receptors (GPCRs). For example, a 2023 study published in the *Journal of Medicinal Chemistry* highlighted the role of structurally similar heterocycles in enhancing metabolic stability through strategic hydrogenation patterns. The fully saturated nature of this compound’s core may confer improved pharmacokinetic properties compared to aromatic analogs.

The synthesis of 2-tert-butoxycarbonyl-13>,<4>,<6>,<7>,<8>,<9>,<9a>-octahydro-pyrido[emphasized text]carboxylic acid involves advanced organic methodologies including transition-metal-catalyzed cyclizations and protecting group strategies. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions to construct the fused heterocycle while maintaining regioselectivity. The Boc group serves as a temporary protecting agent during these steps before being selectively removed under acidic conditions.

In terms of physical properties, this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile due to its combination of hydrophobic aliphatic regions and polar carboxylate functionality. Its melting point typically falls within the range of 150–170°C depending on crystallization conditions. Spectroscopic characterization using NMR and mass spectrometry confirms the presence of key structural features including the Boc group (observed as characteristic tert-butyl signals) and the fully saturated heterocyclic system.

The carboxylic acid functionality at position 8 enables this compound to participate in various bioconjugation reactions relevant to drug development. Recent advancements in click chemistry have demonstrated how such functional groups can be selectively activated using carbodiimide coupling agents or water-soluble reagents like EDC/HOBt for amide bond formation with amino-containing biomolecules.

In preclinical research settings from 2023–2024 studies conducted by pharmaceutical institutions have shown that derivatives of this scaffold exhibit promising activity against specific disease targets without inducing off-target toxicity observed with earlier generation compounds containing aromatic moieties. These findings suggest that hydrogenation patterns significantly influence both potency and selectivity profiles.

The Boc protection strategy employed here aligns with current best practices in medicinal chemistry for temporary amino protection during complex molecule synthesis. Comparative studies from 2023 indicate that Boc groups offer superior stability under physiological conditions compared to other protecting groups like Fmoc or Trt when used in specific synthetic contexts involving pyridazine rings.

Ongoing research continues to explore novel applications for this class of compounds across multiple therapeutic areas including neurodegenerative diseases where enhanced blood-brain barrier penetration is required due to their lipophilic characteristics resulting from extensive hydrogenation.

In conclusion, CAS No. 1824504-87-1 represents an important platform molecule for developing next-generation therapeutics through its unique combination of structural flexibility provided by the fully saturated heterocycle combined with versatile functional groups amenable to further modification via established chemical transformations techniques currently being optimized within academic laboratories worldwide.